2-(3-Fluoro-4-methylphenoxy)butanamide

• IUPAC Name: 2-(3-fluoro-4-methylphenoxy)butanamide
• InChI: InChI=1S/C11H14FNO2/c1-3-10(11(13)14)15-8-5-4-7(2)9(12)6-8/h4-6,10H,3H2,1-2H3,(H2,13,14)
• InChI Key: VSKUFBHHLPVYLI-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)N)OC1=CC(=C(C=C1)C)F
• Molecular Formula: C11H14FNO2
• Molecular Weight: 211.23 g/mol

Description

2-(3-Fluoro-4-methylphenoxy)butanamide is a synthetic organic compound characterized by a butanamide backbone substituted with a 3-fluoro-4-methylphenoxy group at the second carbon. The phenoxy moiety contains a fluorine atom at the meta position and a methyl group at the para position relative to the oxygen atom.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Fluoro-4-methylphenoxy)butanamide typically involves a multi-step process. One common method is the substitution reaction where a fluorine-containing phenol reacts with a butanoyl chloride derivative under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the substitution process .

Industrial Production Methods

In an industrial setting, the production of 2-(3-Fluoro-4-methylphenoxy)butanamide may involve large-scale reactors and optimized reaction conditions to ensure high yield and purity. The use of catalysts and advanced purification techniques such as recrystallization and chromatography are common practices to achieve the desired product quality .

Chemical Reactions Analysis

Types of Reactions

2-(3-Fluoro-4-methylphenoxy)butanamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohol derivatives.

Substitution: The phenoxy ring allows for electrophilic and nucleophilic substitution reactions, which can introduce different functional groups onto the aromatic ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether or tetrahydrofuran.

Substitution: Halogenating agents like bromine or chlorine in the presence of a catalyst.

Major Products Formed

Oxidation: Carboxylic acids.

Reduction: Alcohols.

Substitution: Halogenated phenoxybutanamides.

Scientific Research Applications

2-(3-Fluoro-4-methylphenoxy)butanamide has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in designing new pharmaceuticals with improved efficacy and reduced side effects.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(3-Fluoro-4-methylphenoxy)butanamide involves its interaction with specific molecular targets and pathways. The fluorine atom enhances the compound’s ability to form strong interactions with biological targets, leading to increased biological activity. The compound may inhibit certain enzymes or receptors, thereby modulating various biochemical pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues with Phenoxy Substituents

The phenoxy group is a common motif in bioactive molecules. Key structural analogs include:

• 3-oxo-2-Phenylbutanamide: Features a phenyl group and a ketone at position 3. Unlike 2-(3-Fluoro-4-methylphenoxy)butanamide, this compound lacks fluorine and methyl substituents but includes a reactive ketone group, making it a precursor in amphetamine synthesis .
• N-(3-amino-2-methylphenyl)-4-(2,4-dichlorophenoxy)butanamide: Substituted with 2,4-dichlorophenoxy and an amino-methylphenyl group.

Functional Group Variations

• Fluorine vs. Chlorine : Fluorine’s high electronegativity and small atomic radius enhance metabolic stability by blocking cytochrome P450-mediated oxidation. In contrast, chlorine’s larger size and lipophilicity may improve tissue penetration but increase toxicity risks .
• Methyl Groups: The para-methyl group in 2-(3-Fluoro-4-methylphenoxy)butanamide may sterically hinder enzymatic degradation, extending half-life. Evidence from aminoazo dyes shows that methyl position (e.g., meta vs. para) inversely correlates carcinogenicity with time to maximum protein-bound dye levels, suggesting substituent placement critically influences biological activity .

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Functional Groups
2-(3-Fluoro-4-methylphenoxy)butanamide	C₁₁H₁₄FNO₂	211.24	3-F, 4-Me on phenoxy	Amide, phenoxy ether
3-oxo-2-Phenylbutanamide	C₁₀H₁₁NO₂	177.20	Phenyl, 3-oxo	Amide, ketone
N-(3-amino-2-methylphenyl)-4-(2,4-dichlorophenoxy)butanamide	C₁₇H₁₇Cl₂N₂O₂	367.24	2,4-Cl on phenoxy, amino-Me	Amide, phenoxy ether, amine